1-Bromo-2-methyl-3-vinylbenzene

Specification

• Molecular Formula: C9H9Br
• Molecular Weight: 197.07 g/mol
• IUPAC Name: 1-bromo-3-ethenyl-2-methylbenzene
• Standard InChI: InChI=1S/C9H9Br/c1-3-8-5-4-6-9(10)7(8)2/h3-6H,1H2,2H3
• Standard InChI Key: FLSRVUOBIGKNCV-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1Br)C=C
• Canonical SMILES: CC1=C(C=CC=C1Br)C=C

Introduction

1-Bromo-2-methyl-3-vinylbenzene is a chemical compound with the molecular formula C9H9Br. It is an organic compound that belongs to the class of aryl bromides, where a bromine atom is attached to an aromatic ring. This compound is of interest in organic synthesis due to its potential as a precursor for various chemical transformations.

Safety and Handling

Handling 1-Bromo-2-methyl-3-vinylbenzene requires caution due to its potential hazards. It is classified with hazard statements H315, H319, and H335, indicating it can cause skin and eye irritation and may cause respiratory irritation. Precautionary statements include P261, P305, P351, and P338, advising against inhalation, ingestion, and contact with skin or eyes.

Safety Data:

Hazard Statement	Description
H315	Causes skin irritation.
H319	Causes serious eye irritation.
H335	May cause respiratory irritation.
P261	Avoid breathing dust/fume/gas/mist/vapors/spray.
P305	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
P351	Rinse with plenty of water.
P338	If irritation persists: Get medical advice/attention.

Synthesis and Applications

1-Bromo-2-methyl-3-vinylbenzene can be synthesized through various methods involving the bromination of appropriate precursors. Its applications are primarily in organic synthesis, where it serves as a versatile intermediate for the preparation of more complex molecules. The vinyl group allows for polymerization reactions, while the bromine can be used for further substitution reactions.

Synthesis Methods:

• Bromination of Vinyltoluenes: This involves the selective bromination of vinyltoluene derivatives to introduce the bromine atom at the desired position.

• Cross-Coupling Reactions: The bromine can participate in cross-coupling reactions to form carbon-carbon bonds with other organic fragments.

Storage and Stability

For storage, 1-Bromo-2-methyl-3-vinylbenzene should be kept at a temperature between 4-8°C to maintain stability. It is recommended to store it in a dark place to prevent degradation from light.

Storage Conditions:

Condition	Recommendation
Temperature	4-8°C
Light Exposure	Avoid direct sunlight
Container	Sealed container